4-Fluoro-2-methylbenzylzinc chloride

• Molecular Formula: C8H8ClFZn
• Molecular Weight: 224.0 g/mol
• IUPAC Name: chlorozinc(1+);4-fluoro-1-methanidyl-2-methylbenzene
• InChI: InChI=1S/C8H8F.ClH.Zn/c1-6-3-4-8(9)5-7(6)2;;/h3-5H,1H2,2H3;1H;/q-1;;+2/p-1
• InChI Key: ZBGZEEYFDBUGLN-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C=CC(=C1)F)[CH2-].Cl[Zn+]

Description

4-Fluoro-2-methylbenzylzinc chloride is an organozinc compound with the molecular formula C8H8ClFZn. It is commonly used in organic synthesis, particularly in the formation of carbon-carbon bonds. This compound is typically supplied as a 0.5 M solution in tetrahydrofuran, a solvent that stabilizes the organozinc reagent .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 4-Fluoro-2-methylbenzylzinc chloride involves the reaction of 4-fluoro-2-methylbenzyl chloride with zinc in the presence of a suitable solvent like tetrahydrofuran. The reaction is typically carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction scheme is as follows:

$$\text{4-Fluoro-2-methylbenzyl chloride} + \text{Zn} \rightarrow \text{this compound}$$4-Fluoro-2-methylbenzyl chloride+Zn→4-Fluoro-2-methylbenzylzinc chloride

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions, including temperature, pressure, and the purity of reactants, to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-2-methylbenzylzinc chloride primarily undergoes substitution reactions, where the zinc atom facilitates the formation of new carbon-carbon bonds. It can also participate in cross-coupling reactions, such as the Negishi coupling, which is widely used in organic synthesis.

Common Reagents and Conditions

Substitution Reactions: Typically involve halides or pseudohalides as substrates.

Cross-Coupling Reactions: Often use palladium or nickel catalysts under inert conditions.

Major Products

The major products formed from these reactions are typically more complex organic molecules, which can be further functionalized for various applications .

Scientific Research Applications

4-Fluoro-2-methylbenzylzinc chloride is used extensively in scientific research due to its versatility in organic synthesis. Some of its applications include:

Chemistry: Used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: Employed in the modification of biomolecules for research purposes.

Medicine: Utilized in the development of new drug candidates.

Industry: Applied in the production of fine chemicals and materials

Mechanism of Action

The mechanism of action of 4-Fluoro-2-methylbenzylzinc chloride involves the transfer of the benzyl group to an electrophilic substrate. The zinc atom acts as a nucleophile, facilitating the formation of a new carbon-carbon bond. This process is often catalyzed by transition metals such as palladium or nickel, which enhance the reaction rate and selectivity .

Comparison with Similar Compounds

Similar Compounds

4-Fluorobenzyl chloride: Similar in structure but lacks the zinc component, making it less reactive in certain types of reactions.

4-Fluoro-2-methylbenzenesulfonyl chloride: Used in different types of chemical reactions, particularly in sulfonation processes.

Uniqueness

4-Fluoro-2-methylbenzylzinc chloride is unique due to its ability to form stable organozinc intermediates, which are highly reactive and useful in a variety of synthetic applications. Its stability in tetrahydrofuran and compatibility with various catalysts make it a valuable reagent in organic chemistry .